Cas no 749834-21-7 (2-(2,3-dimethoxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(2,3-dimethoxyphenyl)-2-oxoacetic acid
• CAS No: 749834-21-7
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 5868669
• PubChem ID: 17934873
• Update Time: 2025-10-29

2-(2,3-dimethoxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethoxyphenyl)-2-oxoacetic acid
• EN300-1817032
• 749834-21-7
• SCHEMBL344646

• Inchi： 1S/C10H10O5/c1-14-7-5-3-4-6(9(7)15-2)8(11)10(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： KAWVQDRRFHLAPC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1OC)OC)(=O)C(=O)O

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,3-dimethoxyphenyl)-2-oxoacetic acid

Comprehensive Overview of 2-(2,3-dimethoxyphenyl)-2-oxoacetic acid (CAS No. 749834-21-7): Properties, Applications, and Research Insights

2-(2,3-dimethoxyphenyl)-2-oxoacetic acid (CAS No. 749834-21-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This dimethoxyphenyl derivative belongs to the class of α-keto acids, characterized by a ketone group adjacent to a carboxylic acid moiety. Its molecular formula is C₁₀H₁₀O₅, with a molecular weight of 210.18 g/mol. Researchers are particularly interested in its potential as a building block for drug discovery, especially in designing enzyme inhibitors or modulators targeting metabolic pathways.

The compound's 2,3-dimethoxy substitution pattern on the phenyl ring enhances its electronic properties, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in synthesizing heterocyclic compounds, where the oxoacetic acid group serves as a reactive handle for condensation reactions. In 2023, a study published in the Journal of Medicinal Chemistry demonstrated its application in developing tyrosinase inhibitors, addressing growing consumer demand for skin-lightening agents and hyperpigmentation treatments – a trending topic in cosmetic dermatology.

From a synthetic chemistry perspective, 749834-21-7 exhibits interesting reactivity due to the juxtaposition of its electron-rich aromatic system and electrophilic carbonyl group. This duality enables participation in both nucleophilic aromatic substitutions (S_NAr) and carbonyl addition reactions. Analytical data shows characteristic IR absorption at 1720 cm^-1 (C=O stretch) and 1680 cm^-1 (conjugated ketone), while ¹H NMR displays distinct signals for the methoxy groups at δ 3.85–3.95 ppm. Such spectral features are crucial for quality control in fine chemical manufacturing.

Environmental and regulatory aspects of 2-(2,3-dimethoxyphenyl)-2-oxoacetic acid have been evaluated under REACH guidelines, showing favorable biodegradation profiles compared to halogenated analogs. This aligns with the pharmaceutical industry's shift toward green chemistry principles, a major focus in 2024 as companies seek sustainable synthetic routes. Computational studies using molecular docking simulations suggest potential interactions with flavonoid biosynthesis enzymes, sparking interest in agricultural applications for plant growth regulation – an area receiving increased research funding.

Handling and storage recommendations for this compound emphasize protection from moisture (recommended storage at 2–8°C under inert atmosphere) due to the hydrolytic sensitivity of the α-keto acid functionality. Analytical methods typically employ reverse-phase HPLC with UV detection at 254 nm, achieving >98% purity in commercial samples. The compound's logP value of 1.2 indicates moderate lipophilicity, influencing its drug permeability in biological studies – a key parameter in current ADME/Tox screening protocols.

Emerging applications include its use as a fluorescence quenching agent in biochemical assays and as a ligand for transition metal catalysis. A 2023 patent application (WO202318764A1) describes its incorporation into OLED materials, capitalizing on the electron-donating methoxy groups to tune emission properties. This intersects with the booming demand for organic electronic materials, particularly in flexible display technologies. Furthermore, its structural similarity to natural phenylpropanoid metabolites makes it valuable for isotopic labeling studies in plant metabolism research.

From a commercial standpoint, CAS 749834-21-7 remains a low-volume specialty chemical, with current pricing reflecting its use in high-value research applications. Suppliers typically offer custom synthesis services, responding to the growing trend of on-demand chemical production in academic and industrial settings. Stability studies indicate satisfactory shelf life when stored properly, though recommendations suggest lyophilization for long-term preservation of the acid form.

The scientific community continues to explore derivatives of 2-(2,3-dimethoxyphenyl)-2-oxoacetic acid, particularly focusing on ester analogs for improved bioavailability. Recent computational QSAR modeling efforts have identified promising modifications that could enhance blood-brain barrier penetration – a critical factor in central nervous system drug development. These developments position the compound as a versatile scaffold in modern fragment-based drug design strategies.